Cas no 2121515-29-3 (Propan-2-yl 3-bromo-5-isopropylbenzoate)

• Product Name: Propan-2-yl 3-bromo-5-isopropylbenzoate
• CAS No: 2121515-29-3
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• MDL: MFCD30834070
• CID: 5079188
• Update Time: 2026-03-01

Propan-2-yl 3-bromo-5-isopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• Propan-2-yl 3-bromo-5-isopropylbenzoate
• Benzoic acid, 3-bromo-5-(1-methylethyl)-, 1-methylethyl ester
• Isopropyl 3-bromo-5-isopropylbenzoate

• MDL： MFCD30834070
• Inchi： 1S/C13H17BrO2/c1-8(2)10-5-11(7-12(14)6-10)13(15)16-9(3)4/h5-9H,1-4H3
• InChI Key： MGHVIFBVMUWGHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC(C)C)C=C(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on Propan-2-yl 3-bromo-5-isopropylbenzoate

Propan-2-yl 3-bromo-5-isopropylbenzoate: A Comprehensive Overview

The compound Propan-2-yl 3-bromo-5-isopropylbenzoate (CAS No. 2121515-29-3) is a significant organic compound with a unique structure and diverse applications. This benzoate derivative has garnered attention in both academic and industrial circles due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzoate backbone with substituents at the 3-bromo and 5-isopropyl positions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of benzoate derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the bromine atom at the 3-position and the isopropyl group at the 5-position introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. These features make Propan-2-yl 3-bromo-5-isopropylbenzoate a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and esterification reactions. The choice of synthetic pathway depends on the desired yield, purity, and scalability. Researchers have optimized these methods to achieve higher yields while minimizing by-products, which is crucial for industrial applications.

The structural uniqueness of Propan-2-yl 3-bromo-5-isopropylbenzoate also makes it an interesting subject for computational studies. Molecular modeling techniques have been employed to predict its physical properties, such as solubility, stability, and reactivity under different conditions. These insights are invaluable for designing experiments and predicting the behavior of similar compounds.

Moreover, the compound has been studied for its potential as a precursor in the synthesis of more complex molecules. For instance, it can serve as a building block for constructing heterocyclic compounds or polyaromatic systems, which are essential in materials science for applications like organic electronics and photonics.

From an environmental perspective, understanding the degradation pathways of Propan-2-yl 3-bromo-5-isopropylbenzoate is critical for assessing its impact on ecosystems. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions to determine its persistence in natural environments.

In conclusion, Propan-2-yl 3-bromo-5-isopropylbenzoate (CAS No. 2121515-29-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future research and development efforts.